Cas no 859662-66-1 ((2Z)-2-(3,4-dimethoxyphenyl)methylidene-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(3,4-dimethoxyphenyl)methylidene-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 859662-66-1
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 5958804
• PubChem ID: 1787262
• Update Time: 2025-06-07

(2Z)-2-(3,4-dimethoxyphenyl)methylidene-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(3,4-dimethoxyphenyl)methylidene-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one
• (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 2-[(3,4-dimethoxyphenyl)methylene]-6-hydroxy-7-methyl-
• 2-[(3,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one
• F2106-0024
• HOULNYCCAXFRNL-SXGWCWSVSA-N
• (Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-methylbenzofuran-3(2H)-one
• (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one
• 859662-66-1
• AKOS000275801

• Inchi： 1S/C18H16O5/c1-10-13(19)6-5-12-17(20)16(23-18(10)12)9-11-4-7-14(21-2)15(8-11)22-3/h4-9,19H,1-3H3
• InChI Key： HOULNYCCAXFRNL-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C(O)=CC=C2C(=O)C1=CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 312.09977361g/mol
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 545.7±50.0 °C(Predicted)
• pka: 6.72±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3,4-dimethoxyphenyl)methylidene-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of (2Z)-2-(3,4-dimethoxyphenyl)methylidene-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 859662-66-1)

The compound (2Z)-2-(3,4-dimethoxyphenyl)methylidene-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one, identified by its CAS No. 859662-66-1, is a chemically synthesized derivative belonging to the benzofuran class. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceutical research and organic chemistry. Its unique structural features, including the dimethoxyphenyl and hydroxy-methyl substituents, make it a subject of interest for scientists exploring novel bioactive compounds.

One of the most frequently searched questions regarding this compound is its synthetic pathway and biological activity. Researchers have investigated its potential as a precursor for developing antioxidants and anti-inflammatory agents. The presence of the benzofuran core, combined with the methylidene group, suggests possible interactions with enzymatic targets, which could be leveraged in drug design. Recent studies have also explored its role in modulating cellular pathways, aligning with the growing demand for natural product-inspired therapeutics.

From an industrial perspective, CAS No. 859662-66-1 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, chemists are focusing on optimizing the production of such compounds using eco-friendly catalysts and solvents. This aligns with the broader trend of reducing carbon footprints in chemical manufacturing. The compound’s stability under various conditions also makes it a candidate for further scalability studies.

Another hot topic linked to this molecule is its spectroscopic characterization. Advanced techniques like NMR, IR, and mass spectrometry have been employed to confirm its structure and purity. These analyses are critical for ensuring reproducibility in research, a key concern for laboratories and pharmaceutical companies. The compound’s UV-Vis absorption properties have also been studied, revealing insights into its electronic structure and potential applications in material science.

In the realm of medicinal chemistry, (2Z)-2-(3,4-dimethoxyphenyl)methylidene-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one has been examined for its structure-activity relationship (SAR). Researchers are particularly interested in how modifications to its methoxy or hydroxy groups might enhance its bioactivity. Such investigations are part of a larger effort to discover new lead compounds for treating chronic diseases, a major focus in today’s healthcare landscape.

The compound’s relevance extends to academic research, where it serves as a model for studying heterocyclic chemistry. Its synthesis often involves condensation reactions and cyclization techniques, which are fundamental topics in organic chemistry curricula. This dual role—both as a research target and an educational tool—highlights its versatility and importance in scientific communities.

Finally, the growing interest in computational chemistry has led to simulations of this compound’s molecular docking and quantum mechanical properties. These in silico studies provide valuable predictions about its behavior in biological systems, reducing the need for extensive lab trials. As AI and machine learning become more integrated into drug discovery, such approaches are likely to gain even more traction.